Cas no 1804410-11-4 (3-Iodo-2-methylisonicotinonitrile)

• Product Name: 3-Iodo-2-methylisonicotinonitrile
• CAS No: 1804410-11-4
• MF: C₇H₅IN₂
• MW: 244.032473325729
• CID: 4903853
• Update Time: 2023-08-21

3-Iodo-2-methylisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-2-methylisonicotinonitrile

• Inchi： 1S/C7H5IN2/c1-5-7(8)6(4-9)2-3-10-5/h2-3H,1H3
• InChI Key： DKTZNJHGMJZFHW-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)C=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7